Cas no 1479762-17-8 (3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol)

• Product Name: 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol
• CAS No: 1479762-17-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6427542
• PubChem ID: 65050811
• Update Time: 2025-08-02

3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol
• 1479762-17-8
• AKOS014383244
• 3-{[1-(aminomethyl)cyclopentyl]oxy}propan-1-ol
• EN300-1294136

• Inchi： 1S/C9H19NO2/c10-8-9(4-1-2-5-9)12-7-3-6-11/h11H,1-8,10H2
• InChI Key： PDCGGQOLAHANSB-UHFFFAOYSA-N
• SMILES： O(CCCO)C1(CN)CCCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol

Research Briefing on 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol (CAS: 1479762-17-8) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol (CAS: 1479762-17-8) has emerged as a compound of interest due to its potential applications in drug discovery and therapeutic development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

The compound 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol features a cyclopentyl core functionalized with an aminomethyl group and a propanol side chain, which confers both hydrophilic and lipophilic properties. This structural duality makes it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and metabolic pathways. Recent studies have explored its role as a scaffold for designing novel inhibitors of enzymes such as phosphodiesterases (PDEs) and kinases, which are implicated in various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol via a multi-step organic reaction sequence, achieving high yield and purity. The compound's stability under physiological conditions was confirmed through in vitro assays, supporting its suitability for further pharmacological evaluation. Additionally, molecular docking simulations revealed its potential to interact with the active sites of PDE4 and GSK-3β, suggesting applications in neurodegenerative and inflammatory disorders.

Further investigations into the biological activity of 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol have revealed its ability to cross the blood-brain barrier (BBB), a critical attribute for CNS-targeted therapeutics. Preclinical studies in rodent models have shown that derivatives of this compound exhibit neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease, likely through modulation of oxidative stress and inflammation pathways. These findings position it as a valuable lead compound for future drug development efforts.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol. Recent toxicity studies have identified dose-dependent hepatotoxicity in animal models, necessitating further structural modifications to mitigate adverse effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 3-{1-(aminomethyl)cyclopentyloxy}propan-1-ol represents a versatile and pharmacologically relevant molecule with broad potential in chemical biology and drug discovery. Ongoing research aims to elucidate its mechanisms of action, refine its therapeutic applications, and overcome existing challenges to harness its full clinical potential. This briefing underscores the importance of continued investment in innovative small-molecule research to address unmet medical needs.